Cas no 2435-46-3 (3,6-Dimethylpyrazine-2-carboxylic acid)

3,6-Dimethylpyrazine-2-carboxylic acid structure
2435-46-3 structure
Product Name:3,6-Dimethylpyrazine-2-carboxylic acid
CAS No:2435-46-3
MF:C7H8N2O2
MW:152.150621414185
MDL:MFCD13174793
CID:42954
PubChem ID:17756625
Update Time:2025-04-18

3,6-Dimethylpyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3,6-Dimethylpyrazine-2-carboxylic acid
    • 3,6-Dimethylpyrazinecarboxylic acid
    • 3,6-Dimethyl-pyrazinecarboxylic acid
    • 2-Pyrazinecarboxylicacid, 3,6-dimethyl-
    • 3,6-Dimethyl-pyrazin-2-carbonsaeure
    • 3,6-dimethyl-pyrazine-2-carboxylic acid
    • 3-Carboxy-2,5-dimethyl-pyrazin
    • AGN-PC-01LVIA
    • ANW-68174
    • CTK1A1089
    • SureCN2408636
    • Pyrazinecarboxylic acid, 3,6-dimethyl- (7CI,9CI)
    • 3,6-dimethyl-2-pyrazinecarboxylic acid
    • 2-pyrazinecarboxylic acid, 3,6-dimethyl-
    • FCH1181934
    • 2-Pyrazinecarboxylic acid,3,6-dimethyl-
    • AJ
    • 3, 6-dimethylpyrazine-2-carboxylic acid
    • SCHEMBL2408636
    • A817244
    • MFCD13174793
    • 2435-46-3
    • DS-2561
    • SY105792
    • AKOS016006935
    • pyrazinecarboxylic acid,3,6-dimethyl-
    • AC-25168
    • CS-0005514
    • FT-0746370
    • 3,6-dimethylpyrazine-2-carboxylicacid
    • DTXSID50590845
    • 3,6-Dimethyl-pyrazinecarboxylicacid
    • DA-17142
    • MDL： MFCD13174793
    • Inchi： 1S/C7H8N2O2/c1-4-3-8-5(2)6(9-4)7(10)11/h3H,1-2H3,(H,10,11)
    • InChI Key： BKKOBNUFBYAVQN-UHFFFAOYSA-N
    • SMILES： OC(C1C(C)=NC=C(C)N=1)=O

Computed Properties

  • Exact Mass: 152.05864
  • Monoisotopic Mass: 152.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.1
  • XLogP3: 0.4

Experimental Properties

  • PSA: 63.08

3,6-Dimethylpyrazine-2-carboxylic acid Security Information

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3,6-Dimethylpyrazine-2-carboxylic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:2435-46-3)3,6-Dimethylpyrazine-2-carboxylic acid
Order Number:A817244
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 05:07
Price ($):586.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:2435-46-3)3,6-Dimethylpyrazine-2-carboxylic acid
A817244
Purity:99%
Quantity:5g
Price ($):586.0
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